molecular formula C17H18FN3O4S B2670293 4-ethoxy-3-fluoro-N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)benzenesulfonamide CAS No. 2034439-77-3

4-ethoxy-3-fluoro-N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)benzenesulfonamide

Cat. No. B2670293
CAS RN: 2034439-77-3
M. Wt: 379.41
InChI Key: JPSJINZVOTZKDE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-ethoxy-3-fluoro-N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)benzenesulfonamide is a chemical compound that has been synthesized for scientific research purposes. This compound has gained attention due to its potential applications in the field of medicine, specifically in the development of new drugs.

Mechanism of Action

The mechanism of action of 4-ethoxy-3-fluoro-N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)benzenesulfonamide involves the inhibition of certain enzymes and signaling pathways. It has been shown to inhibit the activity of COX-2, an enzyme that plays a role in inflammation. This compound also inhibits the activation of NF-κB, a signaling pathway that is involved in the regulation of inflammation and cell growth.
Biochemical and Physiological Effects:
Studies have shown that 4-ethoxy-3-fluoro-N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)benzenesulfonamide has anti-inflammatory and anti-cancer effects. It has been shown to reduce the production of inflammatory cytokines and inhibit the growth of cancer cells. This compound also exhibits a low toxicity profile, making it a potential candidate for further drug development.

Advantages and Limitations for Lab Experiments

One advantage of using 4-ethoxy-3-fluoro-N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)benzenesulfonamide in lab experiments is its low toxicity profile. This makes it a safe compound to use in animal studies. However, one limitation is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the use of 4-ethoxy-3-fluoro-N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)benzenesulfonamide in scientific research. One direction is the development of new drugs based on this compound for the treatment of inflammatory diseases and cancer. Another direction is the study of its mechanism of action in more detail to better understand its effects on cells and tissues. Additionally, further studies can be conducted to optimize the synthesis method of this compound to improve its yield and solubility.

Synthesis Methods

The synthesis of 4-ethoxy-3-fluoro-N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)benzenesulfonamide involves multiple steps. The first step involves the synthesis of 2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethanol by reacting furfural and hydrazine hydrate. The second step involves the reaction of 2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethanol with 4-ethoxy-3-fluorobenzenesulfonyl chloride in the presence of triethylamine to yield the final product.

Scientific Research Applications

4-ethoxy-3-fluoro-N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)benzenesulfonamide has potential applications in the field of medicine. It has been studied for its anti-inflammatory and anti-cancer properties. Studies have shown that this compound inhibits the growth of cancer cells and reduces inflammation in animal models.

properties

IUPAC Name

4-ethoxy-3-fluoro-N-[2-(furan-2-yl)-2-pyrazol-1-ylethyl]benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H18FN3O4S/c1-2-24-16-7-6-13(11-14(16)18)26(22,23)20-12-15(17-5-3-10-25-17)21-9-4-8-19-21/h3-11,15,20H,2,12H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JPSJINZVOTZKDE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=C(C=C(C=C1)S(=O)(=O)NCC(C2=CC=CO2)N3C=CC=N3)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H18FN3O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

379.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-ethoxy-3-fluoro-N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)benzenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.